4-Fluoro-5-methylbenzene-1,2-diamine
Overview
Description
Synthesis Analysis
The synthesis of fluoro-substituted aromatic compounds can involve different strategies, such as aromatic nucleophilic substitution, diazotization followed by bromination, and palladium-catalyzed Buchwald-Hartwig reactions. For example, the synthesis of a fluorinated tetraphenylbenzidine derivative was achieved via the Buchwald-Hartwig reaction, yielding a compound with intense blue fluorescence . Similarly, the synthesis of 1,2-bis(bromomethyl)-4-fluorobenzene was performed through diazotization and bromination of 3,4-dimethylbenzenamine . These methods could potentially be adapted for the synthesis of "4-Fluoro-5-methylbenzene-1,2-diamine."
Molecular Structure Analysis
The molecular structure of fluoro-substituted aromatic compounds is characterized by the presence of fluorine atoms, which can influence the electronic properties of the molecule. For instance, the fluorinated tetraphenylbenzidine derivative mentioned earlier exhibits a linear centrosymmetric framework with a biphenyl bridge and fluorinated diphenylamine moieties . The presence of fluorine can also affect the bond angles and electron distribution within the molecule, as seen in the case of 1,4-bis(dimesitylphosphino)-2,3,5,6-tetrafluorobenzene .
Chemical Reactions Analysis
Fluoro-substituted benzene compounds can participate in various chemical reactions, including those that lead to the formation of polyimides, sulfones, and sulfonamides. For example, soluble fluoro-polyimides were synthesized from a fluorine-containing aromatic diamine and aromatic dianhydrides . Additionally, practical syntheses of 4-fluoro-2-(methylthio)benzylamine and its sulfone and sulfonamide derivatives were reported, showcasing the versatility of fluoro-substituted benzene compounds in chemical transformations .
Physical and Chemical Properties Analysis
The physical and chemical properties of fluoro-substituted benzene compounds are influenced by the presence of fluorine atoms. These compounds often exhibit excellent thermal stability, low moisture absorption, and high hygrothermal stability, as seen in the case of the fluoro-polyimides . The electronic effects of fluorine can also lead to unique spectroscopic properties, such as the intense blue fluorescence of the fluorinated tetraphenylbenzidine derivative . Furthermore, the introduction of fluorine can enhance the reactivity of the compound towards nucleophilic aromatic substitution, as demonstrated in the synthesis of tetrafluorobenzene derivatives .
Scientific Research Applications
Synthesis and Chemical Properties
A study by Qiu et al. (2009) outlined a practical synthesis method for 2-Fluoro-4-bromobiphenyl, a compound related to the chemical family of 4-Fluoro-5-methylbenzene-1,2-diamine, emphasizing the challenges and innovations in synthesizing fluoro-substituted aromatic compounds. This synthesis process is critical for manufacturing materials like flurbiprofen, highlighting the compound's role in material synthesis and its broader applications in chemical manufacturing (Qiu et al., 2009).
Advanced Materials and Applications
Research by Hird (2007) delved into the unique properties of fluorinated liquid crystals, demonstrating how fluoro substituents, like those in this compound, significantly influence the properties of organic compounds. This review emphasized the fluoro substituent's impact on melting point, mesophase morphology, and other physical properties crucial for the development of advanced materials, including display technologies and other electronic applications (Hird, 2007).
Environmental and Analytical Chemistry
The work by Lata et al. (2015) reviewed the regeneration of adsorbents and the recovery of heavy metals, a process indirectly related to compounds like this compound through its potential use in synthesizing adsorbents or analytical reagents. This research area is pivotal for environmental remediation and recycling processes, illustrating the compound's relevance in environmental science (Lata et al., 2015).
Fluorescent Chemosensors
Paria et al. (2022) reviewed nanostructured luminescent micelles, focusing on their use as chemosensors for detecting nitroaromatic and nitramine explosives. This application demonstrates the potential utility of fluoro-substituted compounds, including this compound, in creating sensitive and selective sensors for hazardous materials, underlining the compound's significance in security and forensic applications (Paria et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
As a benzene derivative, it is likely to interact with various biological targets through electrophilic aromatic substitution .
Mode of Action
The mode of action of 4-Fluoro-5-methylbenzene-1,2-diamine involves electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
It’s worth noting that benzene derivatives can participate in various biochemical reactions, including nitration, conversion from the nitro group to an amine, and bromination .
Pharmacokinetics
The compound’s solubility in water (16 g/l at 20°c) suggests that it may have reasonable bioavailability .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound should be stored in a dry room at normal temperature for optimal stability . Additionally, its solubility in water suggests that it may be more active in aqueous environments .
properties
IUPAC Name |
4-fluoro-5-methylbenzene-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9FN2/c1-4-2-6(9)7(10)3-5(4)8/h2-3H,9-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNHYTHIEXHWXCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90539339 | |
Record name | 4-Fluoro-5-methylbenzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90539339 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
97389-11-2 | |
Record name | 4-Fluoro-5-methylbenzene-1,2-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90539339 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-fluoro-5-methylbenzene-1,2-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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